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Introduction

Post-surgical adhesions, the formation of abnormal fibrous bands between tissues and organs,
are a frequent complication of abdominopelvic surgery, occurring in up to 90% of patients.[1]
These adhesions can lead to significant morbidity, including chronic pain, female infertility, and
small bowel obstruction, often necessitating re-operation.[1][2] Feracryl, a sterile,
bioresorbable gel composed of 0.5% ferric hyaluronate, is designed to serve as a temporary
physical barrier, separating traumatized tissues during the critical period of peritoneal healing
(3-5 days) to prevent the formation of adhesions. This document provides an overview of its
application, experimental protocols, and a summary of efficacy data.

It is important to note that the efficacy and safety of ferric hyaluronate gel have yielded mixed
results in clinical studies. While some studies, particularly in gynecologic surgery, have shown
a reduction in adhesion formation, a notable randomized controlled trial in abdominal surgery
was terminated due to a high incidence of postoperative complications in the treatment group.
[3][4] Therefore, its use should be carefully considered based on the specific surgical context.

Mechanism of Action

The primary proposed mechanism of action for Feracryl is the formation of a physical barrier
that mechanically separates adjacent raw peritoneal surfaces in the immediate postoperative
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period. This allows for independent remesothelialization of the injured tissues without the
formation of fibrinous bridges that can mature into permanent adhesions.[2]

Beyond this mechanical action, hyaluronic acid (HA), the main component of Feracryl, is
thought to have several biological effects that may contribute to adhesion prevention:

e Modulation of Inflammation: HA can interact with cell surface receptors, such as CD44, on
various immune cells, potentially modulating the inflammatory response at the site of injury.

[5]

« Inhibition of Fibroblast Proliferation: By creating a barrier and potentially through receptor-
mediated signaling, HA may inhibit the proliferation of fibroblasts, which are key cells in the

formation of fibrous adhesions.

o Promotion of Tissue Repair: HA is a natural component of the extracellular matrix and is
involved in wound healing processes, including cell migration and proliferation, which may
support normal tissue repair over fibrotic adhesion formation.

The cross-linking of hyaluronic acid with ferric ions in Feracryl is intended to increase its
viscosity and residence time in the peritoneal cavity compared to non-cross-linked HA

solutions.[6]

Diagram of Proposed Mechanism of Action
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Caption: Proposed mechanism of Feracryl in preventing surgical adhesions.

Data Presentation
Summary of Quantitative Data from Clinical Trials
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Summary of Quantitative Data from Animal Studies
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Experimental Protocols
Key Experiment: Rat Cecal Abrasion Model for Adhesion
Evaluation

This model is commonly used to induce intra-abdominal adhesions to test the efficacy of anti-
adhesion agents.

Objective: To create reproducible intra-abdominal adhesions for the evaluation of Feracryl's
adhesion prevention properties.

Materials:

o Wistar rats (male or female, as per study design)

e Anesthetic agent (e.g., isoflurane, ketamine/xylazine cocktail)
e Surgical instruments for laparotomy

» Sterile surgical gauze

o Feracryl (0.5% ferric hyaluronate gel)

» Control substance (e.g., saline solution)

e Suture material for abdominal closure

Procedure:

o Anesthesia and Surgical Preparation: Anesthetize the rat according to approved institutional
animal care and use committee (IACUC) protocols. Shave the abdomen and prepare the
surgical site with an antiseptic solution.

o Laparotomy: Perform a midline laparotomy (typically 3-4 cm) to expose the abdominal
contents.

e Adhesion Induction (Cecal Abrasion):
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o Exteriorize the cecum.

o Gently abrade the serosal surface of the cecum with dry sterile gauze over a defined area
(e.g., 1x2 cm).[11] Abrasion should be performed until sub-serosal petechial hemorrhages
are observed, indicating serosal injury.[10][11]

o To increase the severity and reproducibility of adhesions, a corresponding area of the
parietal peritoneum of the abdominal wall can also be injured by excision or abrasion.[1]
[10] The injured cecum can then be approximated to the injured abdominal wall with a
suture.[11]

» Application of Investigational Product:

o Apply a pre-determined volume of Feracryl to the abraded cecal surface and any other
injured areas.

o In the control group, apply an equivalent volume of saline solution or no treatment, as per
the study design.

e Abdominal Closure: Return the cecum to the abdominal cavity. Close the abdominal wall and
skin in layers using appropriate suture material.

o Postoperative Care: Provide postoperative analgesia and monitor the animals according to
IACUC guidelines.

e Adhesion Assessment: After a pre-determined period (typically 7-14 days), euthanize the
animals and perform a second laparotomy to score the adhesions.

Adhesion Scoring:

Adhesions are typically scored by a blinded observer based on a macroscopic scoring system.
Several scoring systems exist, and the choice of system should be pre-specified in the study
protocol.

Example Adhesion Scoring System (Nair's Classification):
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Score Description

0 No adhesions

1 Single, flimsy adhesion band

2 More than one adhesion band

3 A flat adhesion of the viscera to the abdominal
wall

4 Extensive, dense adhesions

Experimental Workflow Diagram
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Caption: Workflow for evaluating Feracryl in a rat adhesion model.

© 2025 BenchChem. All rights reserved.

10/12 Tech Support


https://www.benchchem.com/product/b3426933?utm_src=pdf-body-img
https://www.benchchem.com/product/b3426933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Hyaluronan-based antiadhesive agents in abdominal surgery: applications, results, and
mechanisms of action - PubMed [pubmed.ncbi.nim.nih.gov]

3. Arandomized controlled trial of 0.5% ferric hyaluronate gel (Intergel) in the prevention of
adhesions following abdominal surgery - PubMed [pubmed.ncbi.nim.nih.gov]

4. A Randomized Controlled Trial of 0.5% Ferric Hyaluronate Gel (Intergel) in the Prevention
of Adhesions Following Abdominal Surgery - PMC [pmc.ncbi.nim.nih.gov]

5. Endogenously-Produced Hyaluronan and Its Potential to Regulate the Development of
Peritoneal Adhesions - PMC [pmc.ncbi.nlm.nih.gov]

6. Comparative stability of the bioresorbable ferric crosslinked hyaluronic acid adhesion
prevention solutions - PubMed [pubmed.ncbi.nim.nih.gov]

7. Clinical evaluation of 0.5% ferric hyaluronate adhesion prevention gel for the reduction of
adhesions following peritoneal cavity surgery: open-label pilot study - PubMed
[pubmed.ncbi.nim.nih.gov]

8. Prevention of De Novo Adhesion by Ferric Hyaluronate Gel After Laparoscopic Surgery in
an Animal Model - PMC [pmc.ncbi.nlm.nih.gov]

9. Hyaluronic acid for preventing experimental postoperative intraperitoneal adhesions -
PubMed [pubmed.nchbi.nim.nih.gov]

10. Preventing postoperative abdominal adhesions in a rat model with PEG-PCL-PEG
hydrogel - PMC [pmc.ncbi.nim.nih.gov]

11. High Reproducibility of Adhesion Formation in Rat with Meso-Stitch Approximation of
Injured Cecum and Abdominal Wall - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application of Feracryl (Ferric Hyaluronate Gel) in the
Prevention of Surgical Adhesions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3426933#application-of-feracryl-in-preventing-
surgical-adhesions]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b3426933?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/The-establishment-of-a-rat-sidewall-defect-cecum-abrasion-adhesion-model-and-the_fig3_358755229
https://pubmed.ncbi.nlm.nih.gov/17429764/
https://pubmed.ncbi.nlm.nih.gov/17429764/
https://pubmed.ncbi.nlm.nih.gov/16552194/
https://pubmed.ncbi.nlm.nih.gov/16552194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1448972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1448972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8773905/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8773905/
https://pubmed.ncbi.nlm.nih.gov/23559362/
https://pubmed.ncbi.nlm.nih.gov/23559362/
https://pubmed.ncbi.nlm.nih.gov/9688376/
https://pubmed.ncbi.nlm.nih.gov/9688376/
https://pubmed.ncbi.nlm.nih.gov/9688376/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3016805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3016805/
https://pubmed.ncbi.nlm.nih.gov/8064708/
https://pubmed.ncbi.nlm.nih.gov/8064708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3277435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3277435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4278869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4278869/
https://www.benchchem.com/product/b3426933#application-of-feracryl-in-preventing-surgical-adhesions
https://www.benchchem.com/product/b3426933#application-of-feracryl-in-preventing-surgical-adhesions
https://www.benchchem.com/product/b3426933#application-of-feracryl-in-preventing-surgical-adhesions
https://www.benchchem.com/product/b3426933#application-of-feracryl-in-preventing-surgical-adhesions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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